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Compound of Interest

2-chloro-N-(3-
Compound Name:

fluorophenyl)propanamide
CAS No.: 941400-35-7

Cat. No.: B1416730

Get Quote
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An In-Depth Technical Guide to 2-chloro-N-(3-fluorophenyl)propanamide: Structure,
Synthesis, and Characterization

Executive Summary

This technical guide provides a comprehensive overview of 2-chloro-N-(3-
fluorophenyl)propanamide, a halogenated aromatic amide of interest in synthetic and
medicinal chemistry. The core focus of this document is the elucidation of its chemical structure
through the Simplified Molecular Input Line Entry System (SMILES), supplemented by detailed
protocols for its synthesis and analytical characterization. While experimental data for this
specific molecule is not extensively documented in public literature, this guide synthesizes
information from established chemical principles and data from structurally analogous
compounds to provide a robust and scientifically grounded resource for researchers, scientists,
and professionals in drug development.

Chemical Identity and SMILES Representation
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The unambiguous representation of molecular structures is fundamental to cheminformatics,
enabling searchable databases and computational analysis. The SMILES notation is a powerful
tool for this purpose, encoding the structure of a molecule into a linear string of characters.

Core Chemical Identifiers

A summary of the key identifiers for 2-chloro-N-(3-fluorophenyl)propanamide is presented

below.
Identifier Value Source
IUPAC Name 2-chloro-N-(3-

fluorophenyl)propanamide

CAS Number 941400-35-7 [1]
Molecular Formula CoHoCIFNO Calculated
Molecular Weight 201.63 g/mol Calculated
Canonical SMILES CC(CNHC(=O)Ncilccec(F)cl Constructed

Decoding the SMILES String: CC(CI)C(=0O)Nclcccc(F)cl

The SMILES string for 2-chloro-N-(3-fluorophenyl)propanamide provides a concise and
machine-readable description of its atomic connectivity and bonding. A step-by-step
deconstruction of this string reveals the molecule's architecture.
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Caption: Logical breakdown of the SMILES string for 2-chloro-N-(3-
fluorophenyl)propanamide.

Synthesis and Purification

The most established and logical method for synthesizing N-aryl propanamides is via a
nucleophilic acyl substitution reaction. This involves the condensation of an aromatic amine
with a suitable acyl chloride.[2]

Synthetic Pathway

The synthesis of 2-chloro-N-(3-fluorophenyl)propanamide proceeds by the acylation of 3-
fluoroaniline with 2-chloropropionyl chloride. The reaction requires a non-nucleophilic base,

such as triethylamine (TEA) or pyridine, to scavenge the hydrochloric acid byproduct, which
would otherwise protonate the starting amine, rendering it unreactive.
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Step 1: Reaction Setup

Dissolve 3-Fluoroaniline
in Anhydrous DCM

\ 4

Add Triethylamine (Base)

\ 4

Cool Mixture to 0°C
(Ice Bath)

Step 2: ﬁ‘;cylation

Add 2-Chloropropionyl Chloride
Dropwise to Cooled Mixture

Y

Stir at 0°C, then Warm to RT
(Monitor by TLC)

Step 3: Aqu;yous Workup

Wash with 1M HCI (aq)
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Dry Organic Layer (e.g., Na2SQOa4)

Step 4: Isolatio‘; & Purification

Filter and Concentrate
Under Reduced Pressure
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Flash Column Chromatography

Y

Recrystallize from Suitable
Solvent (e.g., EtOAc/Hexane)
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Obtain Pure Crystalline Product

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis and purification of the target compound.
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Detailed Experimental Protocol

Materials:

3-Fluoroaniline (1.0 eq)

e 2-Chloropropionyl chloride (1.05 eq)

e Triethylamine (1.1 eq)

e Anhydrous Dichloromethane (DCM)

e 1M Hydrochloric Acid (HCI)

e Saturated Sodium Bicarbonate (NaHCOs) solution

e Brine (Saturated NaCl solution)

e Anhydrous Sodium Sulfate (NazSOa)

 Silica Gel for column chromatography

e Solvents for chromatography (e.g., Ethyl Acetate/Hexane mixture)

Procedure:

To a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add 3-
fluoroaniline (1.0 eq) and anhydrous dichloromethane.

e Add triethylamine (1.1 eq) to the solution and stir.
e Cool the reaction mixture to 0°C using an ice-water bath.

o Slowly add 2-chloropropionyl chloride (1.05 eq) dropwise to the stirred solution, maintaining
the temperature at 0°C. Causality Note: This slow, cooled addition is critical to control the
exothermic reaction and prevent the formation of side products.

 After the addition is complete, allow the reaction to stir at 0°C for 30 minutes, then remove
the ice bath and let the mixture warm to room temperature.
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« Stir for 4-16 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC)
until the starting amine is consumed.

» Upon completion, dilute the reaction mixture with DCM and transfer it to a separatory funnel.

e Wash the organic layer sequentially with 1M HCI (to remove excess triethylamine), saturated
NaHCOs solution (to remove any remaining acid), and brine.

» Dry the organic layer over anhydrous Na2SOa, filter, and concentrate the solvent under
reduced pressure to yield the crude product.

» Purify the crude solid by flash column chromatography on silica gel, followed by
recrystallization to obtain pure 2-chloro-N-(3-fluorophenyl)propanamide.

Analytical and Spectroscopic Characterization

Structural confirmation of the synthesized product is achieved through a combination of
spectroscopic techniques. The following data are predicted based on the known spectral
properties of analogous N-aryl amides.[3][4]

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the key functional groups within the molecule.

Functional Group | Vibrational Mode | Expected Wavenumber (cm~1)

Secondary Amide (N-H) N-H Stretch ~3300 (sharp, medium)
Aromatic Ring (C-H) C-H Stretch 3100 - 3000
Aliphatic C-H (sp3) C-H Stretch 2990 - 2900

Amide Carbonyl (C=0) Amide | Stretch 1680 - 1650 (strong)
Amide N-H Bend Amide Il Bend ~1540 (strong)
Aromatic Ring (C=C) C=C Stretch 1600, 1480
Aryl Fluoride (C-F) C-F Stretch 1250 - 1000
Alkyl Chloride (C-Cl) C-ClI Stretch 800 - 600
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Caption: Key expected absorption bands in the infrared spectrum.

The strong absorptions for the Amide | (C=0 stretch) and Amide Il (N-H bend) bands are highly
characteristic and confirm the formation of the amide bond.[3]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the carbon-hydrogen framework of the
molecule.

IH NMR:
e ~8.0-9.0 ppm (singlet, 1H): The amide N-H proton.

e ~7.0-7.8 ppm (multiplet, 4H): Protons on the 3-fluorophenyl ring. The signals will exhibit
complex splitting due to both H-H and H-F coupling.

e ~4.6 ppm (quartet, 1H): The methine proton (-CH(CI)-), split by the adjacent methyl protons.

e ~1.7 ppm (doublet, 3H): The methyl group (-CHs) protons, split by the adjacent methine
proton.

13C NMR:
e ~168-172 ppm: The carbonyl carbon (C=0).

e ~161-164 ppm (doublet, 1JCF = 245 Hz): The aromatic carbon directly bonded to fluorine (C-
F).

e ~110-140 ppm: The remaining five aromatic carbons. Signals for carbons ortho and para to
the fluorine atom will show smaller C-F coupling constants.

e ~55-60 ppm: The methine carbon (-CH(CI)-).

e ~20-25 ppm: The methyl carbon (-CH3).

Mass Spectrometry (MS)

Mass spectrometry is used to confirm the molecular weight of the compound.
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o Expected [M]*: The molecular ion peak would be observed at m/z 201.

 |sotopic Pattern: A characteristic isotopic pattern for the presence of one chlorine atom ([M]*:
[M+2]* ratio of approximately 3:1) would be expected, providing definitive evidence for the
incorporation of chlorine.

Applications and Research Context

Halogenated anilides like 2-chloro-N-(3-fluorophenyl)propanamide serve as important
building blocks and intermediates in organic synthesis.[2] The presence of chloro, fluoro, and
amide functionalities provides multiple reaction sites for further molecular elaboration.

Structurally related compounds have been investigated for a range of biological activities,
including:

e Agrochemicals: Many commercial herbicides and fungicides are based on chloroacetanilide
and propanamide scaffolds.

e Pharmaceuticals: The N-aryl amide motif is a common feature in many drug candidates, and
the incorporation of fluorine can enhance metabolic stability and binding affinity.

While direct biological targets for this specific compound are not publicly documented, its
structural framework suggests it could be a valuable intermediate for creating libraries of more
complex molecules for screening in drug discovery and materials science programs.

Safety and Handling

Hazard Statements: Based on analogous compounds, 2-chloro-N-(3-
fluorophenyl)propanamide should be handled with care. It is likely to be harmful if swallowed
or in contact with skin, and may cause skin and eye irritation.

Precautionary Measures:
¢ Work in a well-ventilated fume hood.

o Wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat,
and chemical-resistant gloves.

© 2026 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b1416730/docs?utm_src=pdf-body#smiles-code-for-2-chloro-n-3-fluorophenyl-propanamide
https://www.nbinno.com/article/pharmaceutical-intermediates/understanding-chemistry-synthesis-reactions-3-fluoroaniline-lm
https://www.benchchem.com/product/b1416730/docs?utm_src=pdf-body#smiles-code-for-2-chloro-n-3-fluorophenyl-propanamide
https://www.benchchem.com/product/b1416730/docs?utm_src=pdf-body#smiles-code-for-2-chloro-n-3-fluorophenyl-propanamide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1416730?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Avoid inhalation of dust and contact with skin and eyes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1416730?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

